Cas no 1696960-88-9 (methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate
• CAS No: 1696960-88-9
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6427627
• PubChem ID: 107344612
• Update Time: 2025-08-02

methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate
• 1696960-88-9
• EN300-1106384

• Inchi： 1S/C9H15N3O2/c1-3-4-5-12-6-7(10)8(11-12)9(13)14-2/h6H,3-5,10H2,1-2H3
• InChI Key： KTMADCHPBYDAPS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(CCCC)N=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-Amino-1-Butyl-1H-Pyrazole-3-Carboxylate (CAS No. 1696960-88-9)

Methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate (CAS No. 1696960-88-9) is a specialized organic compound belonging to the pyrazole carboxylate family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, agrochemical development, and material science. The methyl ester group and amino functionality at the 4-position make it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In the context of current trends, the demand for heterocyclic compounds like methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate has surged, driven by advancements in medicinal chemistry and green synthesis. A frequently searched question online is: "What are the applications of pyrazole derivatives in drug development?" This compound's pyrazole core is a key motif in many FDA-approved drugs, highlighting its importance. Additionally, its butyl chain contributes to enhanced lipophilicity, a property often explored in bioavailability optimization studies.

The synthesis of CAS 1696960-88-9 typically involves multi-step reactions, including condensation and esterification processes. Recent publications emphasize its utility in catalyzed cross-coupling reactions, a hot topic in sustainable chemistry. Another trending search query is: "How to characterize methyl pyrazole carboxylates using spectroscopic methods?" Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to confirm its purity and structure, ensuring reproducibility in research.

From an industrial perspective, methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate is often discussed in forums focusing on scalable synthetic routes. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the growing demand from R&D laboratories. Its stability under various conditions makes it suitable for long-term storage, another practical aspect highlighted in user inquiries.

Environmental and safety considerations are also critical when handling pyrazole derivatives. While CAS 1696960-88-9 is not classified as hazardous, proper laboratory practices should always be followed. Searches like "Is methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate biodegradable?" reflect rising concerns about eco-friendly chemicals. Preliminary studies suggest moderate biodegradability, but further research is needed to assess its environmental impact comprehensively.

In summary, methyl 4-amino-1-butyl-1H-pyrazole-3-carboxylate (CAS No. 1696960-88-9) represents a valuable chemical intermediate with broad applicability. Its relevance to drug design, coupled with ongoing innovations in organic synthesis, ensures its continued prominence in scientific literature. For researchers exploring structure-activity relationships or molecular docking studies, this compound offers a robust starting point for further investigations.